Cas no 163130-79-8 (4-2-(dimethylamino)ethoxy-2-methylaniline)

• Product Name: 4-2-(dimethylamino)ethoxy-2-methylaniline
• CAS No: 163130-79-8
• MF: C₁₁H₁₈N₂O
• MW: 194.273422718048
• CID: 1344376
• PubChem ID: 15870808
• Update Time: 2025-06-08

4-2-(dimethylamino)ethoxy-2-methylaniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-[2-(dimethylamino)ethoxy]-2-methyl-
• EN300-39980
• 163130-79-8
• 4-[2-(dimethylamino)ethoxy]-2-methylBenzenamine
• G48419
• A1-13202
• Z239127666
• 4-[2-(dimethylamino)ethoxy]-2-methylaniline
• SCHEMBL7353689
• DS-016787
• AKOS000132279
• 4-2-(dimethylamino)ethoxy-2-methylaniline

• Inchi： 1S/C11H18N2O/c1-9-8-10(4-5-11(9)12)14-7-6-13(2)3/h4-5,8H,6-7,12H2,1-3H3
• InChI Key： GQHVHULTVSIAAR-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=C(C)C=1)N)CCN(C)C

Computed Properties

• Exact Mass: 194.14204
• Monoisotopic Mass: 194.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 38.5Ų

Experimental Properties

• PSA: 38.49

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 4-2-(dimethylamino)ethoxy-2-methylaniline

Introduction to 4-2-(dimethylamino)ethoxy-2-methylaniline (CAS No. 163130-79-8)

4-2-(dimethylamino)ethoxy-2-methylaniline, identified by its Chemical Abstracts Service (CAS) number 163130-79-8, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This aromatic amine derivative exhibits a unique structural configuration that positions it as a valuable intermediate in the development of various therapeutic agents. The compound’s molecular framework, featuring a methoxy-substituted aniline core with an N,N-dimethylaminoethyl ether side chain, contributes to its versatile reactivity and potential applications in medicinal chemistry.

The synthesis and characterization of 4-2-(dimethylamino)ethoxy-2-methylaniline have garnered attention due to its role in constructing biologically active molecules. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes, enhancing its accessibility for research and industrial applications. The compound’s structural features make it a candidate for further functionalization, allowing chemists to explore novel pharmacophores and drug candidates targeting diverse biological pathways.

In the context of contemporary pharmaceutical research, 4-2-(dimethylamino)ethoxy-2-methylaniline has been investigated for its potential as a precursor in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The presence of both electron-donating and electron-withdrawing groups in its structure facilitates interactions with biological targets, making it a promising scaffold for drug design. Studies have demonstrated its utility in generating derivatives with enhanced binding affinity and selectivity for specific enzymes.

Moreover, the compound’s N,N-dimethylamino moiety is particularly noteworthy, as it can modulate pharmacokinetic properties such as solubility and metabolic stability. This feature is increasingly relevant in the pursuit of orally bioavailable drugs, where optimizing molecular properties is essential for therapeutic efficacy. Researchers have leveraged computational modeling to predict how modifications to the 4-2-(dimethylamino)ethoxy-2-methylaniline backbone can improve drug-like characteristics, providing a rational basis for experimental design.

The role of 4-2-(dimethylamino)ethoxy-2-methylaniline extends beyond small-molecule drug development. It has also been explored as a building block in the synthesis of functional materials, including liquid crystals and organic semiconductors. The compound’s ability to form stable complexes with other molecules makes it valuable for creating advanced materials with tailored properties. These applications highlight the interdisciplinary nature of modern chemical research, where pharmaceutical intermediates often find utility in unexpected fields.

Recent patents and scientific literature underscore the growing interest in 4-2-(dimethylamino)ethoxy-2-methylaniline as a versatile intermediate. Companies specializing in fine chemicals have incorporated this compound into their catalogues, recognizing its potential demand across multiple industries. The increasing availability of high-purity grades has further facilitated its adoption in academic and industrial laboratories alike. As synthetic techniques continue to evolve, the efficiency with which CAS No. 163130-79-8 can be produced will likely improve, reducing costs and expanding opportunities for innovation.

The safety profile of 4-2-(dimethylamino)ethoxy-2-methylaniline is another critical consideration in its application. While not classified as hazardous under standard regulatory frameworks, proper handling protocols must be followed to ensure worker safety during synthesis and handling procedures. Current guidelines emphasize the importance of personal protective equipment (PPE) and controlled environments when working with organic compounds like this one. These measures align with broader industry standards aimed at minimizing risks associated with chemical research and production.

Future directions for research on 4-2-(dimethylamino)ethoxy-2-methylaniline may include exploring its role in green chemistry initiatives. Efforts to develop more sustainable synthetic routes could reduce environmental impact while maintaining or improving yield and purity standards. Additionally, collaborations between academia and industry could accelerate the translation of laboratory findings into commercial products, bringing new therapies to market more quickly.

In conclusion, 4-2-(dimethylamino)ethoxy-2-methylaniline (CAS No. 163130-79-8) represents a compound of considerable interest in pharmaceutical chemistry and materials science. Its unique structural features offer opportunities for innovation across multiple domains, from drug discovery to advanced material design. As research progresses and synthetic methodologies advance, this intermediate will likely remain at the forefront of chemical exploration, contributing to advancements that benefit society.